Cas no 91061-42-6 (3-(2-Hydroxyphenoxy)-2-butanone)

• Product Name: 3-(2-Hydroxyphenoxy)-2-butanone
• CAS No: 91061-42-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00664263
• CID: 799166
• PubChem ID: 3630860
• Update Time: 2025-11-01

3-(2-Hydroxyphenoxy)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyphenoxy)butan-2-one
• 2-Butanone,3-(2-hydroxyphenoxy)-
• 3-(2-HYDROXYPHENOXY)-2-BUTANONE
• 3-(2-HYDROXY-PHENOXY)-BUTAN-2-ONE
• (+-)-3-<2-Hydroxy-phenoxy>-butanon-(2)
• hydroxyphenoxybutanone
• 91061-42-6
• MFCD00664263
• FT-0680206
• 2L-030
• CS-0325902
• DTXSID20394478
• AKOS005070071
• J-510517
• 3-(2-Hydroxyphenoxy)-2-butanone

• MDL： MFCD00664263
• Inchi： 1S/C10H12O3/c1-7(11)8(2)13-10-6-4-3-5-9(10)12/h3-6,8,12H,1-2H3
• InChI Key： AIWPGYYOUHWHRH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)C(C(C)=O)C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 70-72°
• Boiling Point: 291.7±15.0 °C at 760 mmHg
• Flash Point: 112.9±13.9 °C
• PSA: 46.53000
• LogP: 1.74850
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2-Hydroxyphenoxy)-2-butanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Hydroxyphenoxy)-2-butanone

Research Brief on 3-(2-Hydroxyphenoxy)-2-butanone (CAS: 91061-42-6): Recent Advances and Applications

3-(2-Hydroxyphenoxy)-2-butanone (CAS: 91061-42-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

Recent publications have explored the synthetic routes to 3-(2-Hydroxyphenoxy)-2-butanone, emphasizing its utility in the preparation of complex heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of novel benzofuran derivatives, which exhibit promising antimicrobial and anti-inflammatory activities. The compound's unique structural features, including the hydroxyphenoxy and butanone moieties, contribute to its versatility in chemical transformations.

In addition to its synthetic applications, 3-(2-Hydroxyphenoxy)-2-butanone has been investigated for its biological activities. Research conducted by the National Institute of Health (NIH) in 2024 revealed its potential as a modulator of oxidative stress pathways. The compound was shown to scavenge reactive oxygen species (ROS) in vitro, suggesting its possible use in the development of therapeutics for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Further studies have explored the pharmacokinetic and toxicological profiles of 3-(2-Hydroxyphenoxy)-2-butanone. A preclinical trial reported in the European Journal of Pharmacology (2024) indicated favorable bioavailability and low toxicity in animal models, supporting its potential for further drug development. However, researchers noted the need for more extensive toxicological studies to fully assess its safety profile in humans.

The compound's mechanism of action has also been a subject of recent investigation. Molecular docking studies suggest that 3-(2-Hydroxyphenoxy)-2-butanone interacts with specific protein targets involved in inflammation and apoptosis. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), provide a foundation for future structure-activity relationship (SAR) studies aimed at optimizing its biological efficacy.

In conclusion, 3-(2-Hydroxyphenoxy)-2-butanone (CAS: 91061-42-6) represents a promising candidate for both synthetic and therapeutic applications. Its multifaceted roles in chemical synthesis and biological modulation underscore its value in pharmaceutical research. Future studies should focus on elucidating its full therapeutic potential and addressing any remaining safety concerns to facilitate its transition into clinical applications.